Cas no 204972-99-6 ((R)-1-benzyl-3-fluoropyrrolidine)

• Product Name: (R)-1-benzyl-3-fluoropyrrolidine
• CAS No: 204972-99-6
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 2196695
• PubChem ID: 15680306
• Update Time: 2025-04-21

(R)-1-benzyl-3-fluoropyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-1-benzyl-3-fluoropyrrolidine
• SCHEMBL3780157
• 204972-99-6

• Inchi： 1S/C11H14FN/c12-11-6-7-13(9-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2/t11-/m1/s1
• InChI Key： XTEULOBSYIIBTO-LLVKDONJSA-N
• SMILES： F[C@@H]1CCN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines